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A comprehensive guide comparing the performance of furan-based plasticizers with traditional

alternatives, supported by experimental data, for researchers and scientists in polymer science

and drug development.

The increasing demand for high-performance, sustainable, and non-toxic plasticizers has

driven significant research into alternatives to conventional phthalate-based additives. Among

the most promising candidates are furan-based plasticizers, derived from renewable biomass

resources. This guide provides an objective comparison of the performance of these novel

plasticizers in various polymers, primarily Poly(vinyl chloride) (PVC) and Poly(lactic acid) (PLA),

against traditional plasticizers like Di(2-ethylhexyl) phthalate (DEHP) and Di(2-ethylhexyl)

terephthalate (DEHT). The data presented is a synthesis of findings from multiple research

studies.

Performance Comparison in PVC
Furan-based plasticizers, particularly esters of 2,5-furandicarboxylic acid (FDCA), have

demonstrated comparable and often superior performance to traditional phthalates in PVC. Key

performance indicators include a significant reduction in the glass transition temperature (Tg),

indicating enhanced flexibility, as well as competitive mechanical properties and lower

migration rates.
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A lower glass transition temperature (Tg) is a primary indicator of a plasticizer's efficiency in

imparting flexibility to a polymer. Furan-based plasticizers have been shown to be highly

effective in reducing the Tg of PVC, often outperforming or matching the performance of DEHP

and DEHT.

Plasticizer (in PVC) Concentration (phr)
Glass Transition
Temperature (Tg) (°C)

Furan-Based

Di(2-ethylhexyl) 2,5-

furandicarboxylate (DEHF)
50 19.2 - 23.8[1][2][3]

Furanic Diesters (general) Not Specified Similar or better than DINP[4]

Di(butyl glycol) furan-2,5-

dicarboxylate (FDCA-BG)
30-50 Gradual Decrease[5]

Di(butyldiglycol) furan-2,5-

dicarboxylate (FDCA-BDG)
30-50 Gradual Decrease[5]

Di(butyltriglycol) furan-2,5-

dicarboxylate (FDCA-BTG)
30-50 Gradual Decrease[5]

Traditional

Di(2-ethylhexyl) phthalate

(DEHP)
50 ~22.3[5]

Di(2-ethylhexyl) terephthalate

(DEHT)
100 ~20[1]

Mechanical Properties
The mechanical integrity of plasticized polymers is crucial for their application. Furan-based

plasticizers have been shown to maintain or even enhance the mechanical properties of PVC

compared to traditional plasticizers.
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Plasticizer (in
PVC)

Concentration
(phr)

Tensile
Strength (MPa)

Elongation at
Break (%)

Young's
Modulus (MPa)

Furan-Based

Di(2-ethylhexyl)

2,5-

furandicarboxylat

e (DEHF)

50 17.46[1] 330[1] ~8[1]

Furan

Dicarboxylate

Esters (DAFs)

Not Specified
Competitive with

DOP[6][7]

Competitive with

DOP[6][7]

Competitive with

DOP[8]

FDCA-BG 50 16.6[5] 253[5] Not Specified

FDCA-BDG 50 13.4[5] 215[5] Not Specified

FDCA-BTG 50 16.0[5] 220[5] Not Specified

Traditional

Di(2-ethylhexyl)

phthalate

(DEHP)

50 13.28[5] 220[5] Not Specified

Di(2-ethylhexyl)

terephthalate

(DEHT)

100 13.19[1] 247[1] Not Specified

Migration Resistance
A critical advantage of furan-based plasticizers is their reduced tendency to migrate out of the

polymer matrix. This is attributed to their chemical structure, including the presence of ether

bonds and the polarity imparted by the furan ring, which leads to stronger interactions with the

PVC chains.[5][9]
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Plasticizer (in PVC) Test Condition Weight Loss (%)

Furan-Based

Di(2-ethylhexyl) 2,5-

furandicarboxylate (DEHF)
Distilled Water ~0.3[1][2][3]

Phosphate Buffered Saline

(PBS)
~0.2[1][2][3]

Hexane ~9[1]

Furan-based plasticizers with

ether bonds
Organic Solvent (n-hexane)

Over two-fold lower than

DEHP[5]

Traditional

Di(2-ethylhexyl) phthalate

(DEHP)
Not Specified

Higher migration than furan-

based alternatives[5]

Performance Comparison in PLA
Furan-based plasticizers are also effective in enhancing the flexibility and processability of

bioplastics like Poly(lactic acid) (PLA). They act to reduce the glass transition temperature and

improve the elongation at break of PLA films.
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Plasticizer (in PLA)
Concentration
(wt.%)

Effect on Tg
Effect on
Mechanical
Properties

Furan-Based

Dibutyl furan-2,5-

dicarboxylate (DBF)
up to 20 Effective reduction[6] -

Di(2-methylbutyl)

furan-2,5-

dicarboxylate (DMBF)

15-20
Most effective

reduction[6]

Increased elongation

at break and tensile

strength[6]

Didodecyl furan-2,5-

dicarboxylate (DDF)
2.5-5

Effective only at low

concentrations[6]
-

Poly(butylene furan

2,5-dicarboxylate)

(PBF)

30
Plasticization effect

observed[10][11]

Improved

elongation[10][11]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance

comparison of furan-based plasticizers.

Tensile Properties Testing (ASTM D638)
This test method is used to determine the tensile properties of unreinforced and reinforced

plastics.

Specimen Preparation: Test specimens are prepared in a standard dumbbell or "dog-bone"

shape, either by injection molding or by cutting from a sheet.[12] The dimensions of the

specimen depend on the material's rigidity and thickness.[12] Common specimen types are

Type I for rigid plastics and Type IV for nonrigid plastics.[13]

Conditioning: Specimens are conditioned for at least 40 hours at 23°C and 50% relative

humidity before testing to ensure consistency.[13]

Test Procedure:
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The specimen is mounted into the grips of a universal testing machine (tensile tester).[12]

An extensometer is attached to the specimen to accurately measure the elongation.[14]

The test is initiated by separating the grips at a constant rate of speed, which can range

from 0.05 to 20 inches per minute, depending on the specimen type.[12] The goal is for

the specimen to break within 30 seconds to 5 minutes.[12]

The test continues until the specimen ruptures.[12]

Data Analysis: The following properties are calculated from the test data: tensile strength,

elongation at yield and break, and tensile modulus.[14]

Glass Transition Temperature (Tg) Measurement by
Differential Scanning Calorimetry (DSC)
DSC is a thermal analysis technique used to measure the heat flow into or out of a sample as a

function of temperature or time. It is widely used to determine the glass transition temperature

of polymers.

Sample Preparation: A small sample of the plasticized polymer (typically a few milligrams) is

placed in a sample pan.[11]

Test Procedure:

The sample pan and an empty reference pan are placed in the DSC instrument.[15]

The pans are heated at a controlled, constant rate, typically around 10°C per minute.[15]

The instrument measures the difference in heat flow between the sample and the

reference pan as the temperature increases.[11]

Data Analysis: The glass transition is observed as a step-like change in the heat flow curve.

[15] The Tg is typically reported as the midpoint of this transition.[15] For some polymers, a

second heating run may be necessary to obtain a clear measurement of the Tg, especially if

the material is not fully cured.[11]
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Plasticizer Migration Test (ISO 177)
This method determines the tendency of plasticizers to migrate from a plastic material into

another material upon close contact.

Apparatus:

Analytical balance (accurate to 0.001 g)[16][17]

Micrometer (accurate to 0.01 mm)[16][17]

Air circulating oven (temperature control within ±2 °C)[16]

Glass plates[16]

Weights (5 kg)[16]

Absorbent backing discs (e.g., with an affinity for plasticizers, 60 mm ± 1 mm in diameter,

at least 0.5 mm thick)[16]

Test Specimen: A disc of the plasticized plastic with a diameter of 50 mm ± 1 mm and a

thickness of at least 0.5 mm.[16]

Procedure:

The test specimen and two absorbent backing discs are conditioned and weighed.

The test specimen is placed between the two absorbent discs.

The assembly is placed between two glass plates, and a 5 kg weight is placed on top.

The entire assembly is placed in an oven at a specified temperature (e.g., 70°C) for a

defined period (e.g., 24 hours).[17]

After the test period, the assembly is removed from the oven and cooled.

The test specimen and the absorbent discs are separated, reconditioned, and reweighed.
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Expression of Results: The migration is determined by the loss in mass of the test specimen

and the gain in mass of the absorbent discs.[16][17]

Plasticizer Migration from Vinyl Fabrics to Lacquers
(ASTM D2199)
This is an accelerated test to measure the transfer of plasticizers from vinyl fabrics to coatings.

Apparatus:

Drawdown blade

Glass panels

Sponge rubber

Weights

Forced-convection oven[18]

Procedure:

A coating is applied to a glass panel and dried.[19]

A small sample of the vinyl fabric is placed on the coated surface.[19]

The assembly is subjected to a pressure of 3.45 kPa (1/2 psi) and placed in an oven at an

elevated temperature (e.g., 50°C) for 72 hours.[19]

After cooling, the vinyl fabric is removed.

Evaluation: The coating is examined for any marring or softening caused by the migration of

the plasticizer.[19]

Visualizations
The following diagrams illustrate the chemical structures of key plasticizers and a typical

experimental workflow for performance evaluation.
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Furan-Based Plasticizers

Traditional Plasticizers

Di(2-ethylhexyl) 2,5-furandicarboxylate (DEHF)

Other FDCA Esters

Di(2-ethylhexyl) phthalate (DEHP)

Di(2-ethylhexyl) terephthalate (DEHT)
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Caption: Chemical structures of common furan-based and traditional plasticizers.

Experimental Workflow for Plasticizer Performance Evaluation

Testing Methods

Start Material Preparation
(Polymer + Plasticizer)

Specimen Fabrication
(e.g., Film Casting, Injection Molding) Performance Testing

Tensile Testing
(ASTM D638)

DSC Analysis
(Tg Measurement)

Migration Test
(ISO 177 / ASTM D2199)

Data Analysis and Comparison End

Click to download full resolution via product page

Caption: Typical workflow for evaluating the performance of plasticizers in polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. Replacing Di(2-ethylhexyl) Terephthalate by Di(2-ethylhexyl) 2,5-Furandicarboxylate for
PVC Plasticization: Synthesis, Materials Preparation and Characterization - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. europeanplasticisers.eu [europeanplasticisers.eu]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. pubs.acs.org [pubs.acs.org]

9. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC
[pmc.ncbi.nlm.nih.gov]

10. Blending PLA with Polyesters Based on 2,5-Furan Dicarboxylic Acid: Evaluation of
Physicochemical and Nanomechanical Properties - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. How to Perform an ASTM D638 Plastic Tensile Strength Test - ADMET [admet.com]

13. infinitalab.com [infinitalab.com]

14. Plastics Tensile Testing for ASTM D638 [intertek.com]

15. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]

16. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

17. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

18. p2infohouse.org [p2infohouse.org]

19. file.yizimg.com [file.yizimg.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b15052969?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1996-1944/12/14/2336
https://www.researchgate.net/publication/335062350_Replacing_Di2-ethylhexyl_Terephthalate_by_Di2-ethylhexyl_25-Furandicarboxylate_for_PVC_Plasticization_Synthesis_Materials_Preparation_and_Characterization
https://pubmed.ncbi.nlm.nih.gov/31340461/
https://pubmed.ncbi.nlm.nih.gov/31340461/
https://pubmed.ncbi.nlm.nih.gov/31340461/
https://www.europeanplasticisers.eu/wp-content/uploads/2020/04/Ylenia-Albano_Biomass-as-source-of-furan-based-plasticizers.pdf
https://www.researchgate.net/publication/343382971_Designing_anti-migration_furan-based_plasticizers_and_their_plasticization_properties_in_poly_vinyl_chloride_blends
https://www.researchgate.net/publication/358141536_Synthesis_of_esters_derived_from_25-furandicarboxylic_acid_and_study_of_its_plasticizing_effects_on_polylactic_acid
https://www.researchgate.net/publication/338283627_Furan-25-_and_Furan-23-dicarboxylate_Esters_Derived_from_Marine_Biomass_as_Plasticizers_for_Polyvinyl_chloride
https://pubs.acs.org/doi/10.1021/acsomega.9b02448
https://pmc.ncbi.nlm.nih.gov/articles/PMC7916570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7916570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9654909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9654909/
https://www.researchgate.net/publication/365132406_Blending_PLA_with_Polyesters_Based_on_25-Furan_Dicarboxylic_Acid_Evaluation_of_Physicochemical_and_Nanomechanical_Properties
https://www.admet.com/blog/how-to-perform-an-astm-d638-plastic-tensile-strength-test/
https://infinitalab.com/astm/astm-d638-plastic-tensile-testing/
https://www.intertek.com/polymers-plastics/tensile-testing/astmd5083/
https://polymerscience.physik.hu-berlin.de/docs/manuals/DSC.pdf
https://cdn.standards.iteh.ai/samples/70279/ad6342484f8849d3aac9255bfaa5ccf2/ISO-177-2016.pdf
https://cdn.standards.iteh.ai/samples/4014/1eef61f966d141019aea30fcee4680b8/ISO-177-1988.pdf
https://p2infohouse.org/ref/31/30052.pdf
http://file.yizimg.com/175706/2012012611301401.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15052969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Furan-Based Plasticizers: A High-Performance,
Sustainable Alternative in Polymer Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15052969#performance-comparison-of-
furan-based-plasticizers-in-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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